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Compound of Interest

Compound Name: H-Ile-OtBu.HCl

Cat. No.: B555015 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of L-Isoleucine tert-

butyl ester hydrochloride (H-Ile-OtBu.HCl), a key building block in peptide synthesis and drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical and biotechnology industries, offering critical data and standardized protocols

for its use in various laboratory settings.

Core Technical Data
H-Ile-OtBu.HCl (CAS No. 69320-89-4) is a white to off-white solid with a molecular weight of

223.74 g/mol . Its solubility is a critical parameter for its effective use in solution-phase and

solid-phase peptide synthesis, as well as for its application in the development of therapeutic

agents.

Quantitative Solubility Data
The solubility of H-Ile-OtBu.HCl has been determined in several common organic solvents.

The following table summarizes the available quantitative data. It is important to note that for

Dimethyl Sulfoxide (DMSO), the application of ultrasound is necessary to achieve the indicated

solubility. For comparative purposes, solubility data for the similar compound, H-Leu-OtBu.HCl,

is also included.
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Compound Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

H-Ile-OtBu.HCl

Dimethyl

Sulfoxide

(DMSO)

100[1][2][3] 446.95[1][2][3]

Ultrasonic

assistance

required.[1][2][3]

H-Ile-OtBu.HCl Methanol 50 223.48 -

H-Leu-OtBu.HCl
Dimethylformami

de (DMF)
30[4] 134.08

Comparative

data.[4]

H-Leu-OtBu.HCl

Dimethyl

Sulfoxide

(DMSO)

30[4] 134.08
Comparative

data.[4]

H-Leu-OtBu.HCl Ethanol 30[4] 134.08
Comparative

data.[4]

H-Leu-OtBu.HCl PBS (pH 7.2) 10[4] 44.69
Comparative

data.[4]

Experimental Protocols for Solubility Determination
The following is a detailed methodology for determining the solubility of H-Ile-OtBu.HCl, based

on the widely accepted shake-flask method, which is considered the gold standard for

establishing thermodynamic solubility.

Thermodynamic Solubility (Shake-Flask Method)
Objective: To determine the equilibrium solubility of H-Ile-OtBu.HCl in a given solvent.

Materials:

H-Ile-OtBu.HCl

Selected organic solvents (e.g., DMSO, DMF, Methanol, Ethanol)

Volumetric flasks
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Shaker or orbital incubator set to a constant temperature (e.g., 25 °C or 37 °C)

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of H-Ile-OtBu.HCl to a

known volume of the test solvent in a sealed flask. The presence of undissolved solid at the

end of the experiment is crucial to ensure that equilibrium has been reached.

Equilibration: Place the flasks in a shaker or orbital incubator at a constant temperature for a

defined period (typically 24 to 72 hours) to allow the system to reach equilibrium.

Phase Separation: After the equilibration period, remove the flasks and allow the undissolved

solid to sediment. For finer suspensions, centrifugation at a high speed (e.g., 10,000 x g for

15 minutes) is recommended to pellet the excess solid.

Sample Collection and Preparation: Carefully withdraw an aliquot of the clear supernatant.

To avoid precipitation due to temperature changes, this should be done promptly.

Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining

microparticles.

Quantification: Analyze the concentration of H-Ile-OtBu.HCl in the filtrate using a validated

HPLC method. A standard curve of known concentrations should be prepared to ensure

accurate quantification.

Data Reporting: The solubility is reported as the mean concentration from at least three

replicate experiments, typically in mg/mL or mM.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound using the shake-flask method.
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Workflow for Thermodynamic Solubility Determination.

This guide provides essential information for the handling and application of H-Ile-OtBu.HCl in
a research and development setting. Adherence to these protocols will ensure accurate and

reproducible results, facilitating the seamless progression of drug discovery and peptide

synthesis projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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